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Compound Name: Antibacterial agent 144

Cat. No.: B12391961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
"Antibacterial agent 144," also identified as compound 8e, is a novel naphthalimide-triazine

analog with potent bactericidal activity, particularly against multi-drug resistant Staphylococcus

aureus (MRSA).[1] Its mechanism of action involves a dual attack on bacterial cells: disruption

of the cytoplasmic membrane and obstruction of DNA replication.[1] This unique mode of action

makes it a promising candidate for combating bacterial biofilms, which are notoriously resistant

to conventional antibiotics. These application notes provide detailed protocols for assessing the

efficacy of "Antibacterial agent 144" in preventing biofilm formation and eradicating

established biofilms.

Mechanism of Action
"Antibacterial agent 144" exhibits a two-pronged approach to bacterial cell death and biofilm

inhibition:

Membrane Disruption: The agent directly interacts with and compromises the integrity of the

bacterial cytoplasmic membrane. This leads to the leakage of essential intracellular

components, such as proteins and metabolites, and a subsequent loss of metabolic activity.

[1]
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DNA Replication Inhibition: The compound is capable of forming a supramolecular complex

with bacterial DNA. This interaction physically obstructs the DNA replication machinery,

preventing cell division and leading to bacterial death.[1]

This dual mechanism is advantageous as it can potentially reduce the likelihood of bacteria

developing resistance.
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Antibacterial Agent 144

Inoculate microplate wells
with bacteria and agent

Prepare standardized
bacterial inoculum

Incubate at 37°C
for 24 hours

Visually inspect for turbidity
and measure OD600 Determine MIC
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Start

Add serial dilutions of Agent 144
to microplate wells

Add standardized bacterial
suspension to wells

Incubate at 37°C for 24-48 hours
to allow biofilm formation

Wash wells with PBS to
remove planktonic cells

Stain adherent biofilm
with 0.1% Crystal Violet

Wash wells to remove
excess stain

Solubilize bound stain
with 30% acetic acid

Measure absorbance
at OD570

Quantify Biofilm Inhibition
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Grow mature biofilm in microplate
(24-48 hours at 37°C)

Wash wells with PBS to
remove planktonic cells

Add serial dilutions of Agent 144
to wells with pre-formed biofilm

Incubate at 37°C for 24 hours

Quantify remaining biofilm using
Crystal Violet method (Protocol 2, steps 3-9)

Determine Biofilm Disruption
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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